Cas no 1212189-30-4 ((2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid)

• Product Name: (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid
• CAS No: 1212189-30-4
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 1073846
• PubChem ID: 7188454
• Update Time: 2025-10-30

(2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-6-oxo-piperidine-3-carboxylic acid
• VS-02711
• STK641580
• (2R,3R)-1-ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylicacid
• AKOS000301903
• BBL010856
• (2R,3R)-1-ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid
• AKOS015838674
• CS-0318716
• 1212189-30-4
• (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid

• Inchi： 1S/C15H19NO4/c1-3-16-13(17)9-8-12(15(18)19)14(16)10-4-6-11(20-2)7-5-10/h4-7,12,14H,3,8-9H2,1-2H3,(H,18,19)/t12-,14+/m1/s1
• InChI Key： OOEQVBQHJUONDC-OCCSQVGLSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)[C@H](C2C=CC(=CC=2)OC)N1CC

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 499.2±45.0 °C at 760 mmHg
• Flash Point: 255.7±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid

(2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid (CAS No. 1212189-30-4)

(2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid (CAS No. 1212189-30-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its unique stereochemistry and functional groups, which contribute to its biological activity and pharmacological properties.

The chiral centers at the 2 and 3 positions of the piperidine ring, specifically in the (R,R) configuration, are crucial for the compound's biological activity. The presence of an ethyl group at the 1-position and a 4-methoxyphenyl substituent at the 2-position further enhance its structural complexity and functional diversity. The 6-oxo group introduces a ketone functionality, which can participate in various chemical reactions and interactions with biological targets.

Recent studies have explored the potential of (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The ability to selectively target these pathways makes it a promising candidate for further investigation.

In addition to its neurological applications, (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its stability under physiological conditions ensures that it remains active in the body for an extended period.

One of the key challenges in drug development is ensuring the safety and efficacy of new compounds. Toxicological studies on (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid have shown that it has a low toxicity profile at therapeutic doses. These findings are supported by both in vitro cytotoxicity assays and in vivo animal models, which have demonstrated minimal adverse effects on major organs such as the liver and kidneys.

The structural features of (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid make it an attractive candidate for chemical modifications to enhance its therapeutic potential. Researchers have explored various strategies to optimize its properties, such as improving solubility, increasing potency, and reducing off-target effects. These efforts have led to the development of several analogs with improved pharmacological profiles.

In conclusion, (2R,3R)-1-Ethyl-2-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic Acid (CAS No. 1212189-30-4) is a promising compound with a wide range of potential therapeutic applications. Its unique stereochemistry and functional groups contribute to its biological activity and make it a valuable target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.